BREVETOXIN PbTx-2
BREVETOXIN PbTx-2
BREVETOXIN PbTx-2(cas 79580-28-2) is an activator of voltage-sensitive Na+ channel. It is a neurotoxin that binds to voltage-gated sodium channels in nerve cells, leading to disruption of normal neurological processes and causing the illness clinically described as neurotoxic shellfish poisoning.
Brand Name:
Vulcanchem
CAS No.:
79580-28-2
VCID:
VC0000067
InChI:
InChI=1S/C50H70O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,24,26,28-42,44-45,52H,1,11-15,17-23H2,2-8H3/b10-9-
SMILES:
CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)C=O)O)C)C)(OC6(CC5)C)C
Molecular Formula:
C50H70O14
Molecular Weight:
895.1 g/mol
BREVETOXIN PbTx-2
CAS No.: 79580-28-2
ADC Toxins
VCID: VC0000067
Molecular Formula: C50H70O14
Molecular Weight: 895.1 g/mol
Purity: ≥ 95 % (HPLC)
| CAS No. | 79580-28-2 |
|---|---|
| Product Name | BREVETOXIN PbTx-2 |
| Molecular Formula | C50H70O14 |
| Molecular Weight | 895.1 g/mol |
| IUPAC Name | 2-[[(21Z)-12-hydroxy-1,3,11,24,31,41,44-heptamethyl-39-oxo-2,6,10,15,19,25,29,34,38,43,47-undecaoxaundecacyclo[26.22.0.03,26.05,24.07,20.09,18.011,16.030,48.033,46.035,44.037,42]pentaconta-21,40-dien-14-yl]methyl]prop-2-enal |
| Standard InChI | InChI=1S/C50H70O14/c1-25(24-51)14-28-17-37(52)50(8)41(54-28)19-33-34(61-50)18-32-29(55-33)10-9-12-46(4)42(58-32)23-49(7)40(62-46)21-39-47(5,64-49)13-11-30-44(60-39)26(2)15-31-36(56-30)22-48(6)38(57-31)20-35-45(63-48)27(3)16-43(53)59-35/h9-10,16,24,26,28-42,44-45,52H,1,11-15,17-23H2,2-8H3/b10-9- |
| Standard InChIKey | LYTCVQQGCSNFJU-FGRVLNGBSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H](C[C@]3([C@H](O2)C[C@H]4[C@H](O3)C(=CC(=O)O4)C)C)O[C@@H]5[C@@H]1O[C@H]6C[C@@H]7[C@](C[C@@H]8[C@@](O7)(C/C=C\[C@@H]9[C@@H](O8)C[C@@H]1[C@@H](O9)C[C@@H]2[C@@](O1)([C@H](C[C@H](O2)CC(=C)C=O)O)C)C)(O[C@@]6(CC5)C)C |
| SMILES | CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)C=O)O)C)C)(OC6(CC5)C)C |
| Canonical SMILES | CC1CC2C(CC3(C(O2)CC4C(O3)C(=CC(=O)O4)C)C)OC5C1OC6CC7C(CC8C(O7)(CC=CC9C(O8)CC1C(O9)CC2C(O1)(C(CC(O2)CC(=C)C=O)O)C)C)(OC6(CC5)C)C |
| Appearance | Crystalline solid in sealed ampoule under vacuum |
| Description | BREVETOXIN PbTx-2(cas 79580-28-2) is an activator of voltage-sensitive Na+ channel. It is a neurotoxin that binds to voltage-gated sodium channels in nerve cells, leading to disruption of normal neurological processes and causing the illness clinically described as neurotoxic shellfish poisoning. |
| Purity | ≥ 95 % (HPLC) |
| Synonyms | Brevetoxin 2;BTX-B;GbTx-2;PbTx-2 |
| Reference | - Shimizu et al., J. Am. Chem. Soc. 108:514 (1986) - Trainer et al., ACS, Symposium series 418:166 (1990) - Lin et al., J. Am. Chem. Soc. 103:6773 (1981) |
| PubChem Compound | 5353447 |
| Last Modified | Nov 11 2021 |
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